molecular formula C18H17N3O3S B6259417 2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid CAS No. 893725-48-9

2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

Cat. No. B6259417
CAS RN: 893725-48-9
M. Wt: 355.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid” is a complex organic molecule that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound . The molecule also contains methoxyphenyl and methylphenyl groups attached to the triazole ring, and a sulfanyl group linking the triazole ring to an acetic acid group .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The 1,2,4-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms .


Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing a 1,2,4-triazole ring are known to participate in a variety of chemical reactions. These can include nucleophilic substitutions and additional reactions depending on the other functional groups present in the molecule .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings could influence properties such as solubility, melting point, and reactivity .

Future Directions

Given the biological activity of other triazole derivatives, this compound could be of interest for future research in medicinal chemistry. Further studies could explore its potential biological activities and optimize its structure for improved activity and selectivity .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-methoxybenzyl chloride with 4-methylbenzylamine to form intermediate 1. Intermediate 1 is then reacted with 4-(4-methylphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol in the presence of potassium carbonate to form the desired compound.", "Starting Materials": [ "4-methoxybenzyl chloride", "4-methylbenzylamine", "4-(4-methylphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol", "potassium carbonate" ], "Reaction": [ "Step 1: 4-methoxybenzyl chloride is reacted with 4-methylbenzylamine in the presence of a base such as sodium hydroxide to form intermediate 1.", "Step 2: Intermediate 1 is then reacted with 4-(4-methylphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol in the presence of potassium carbonate and a solvent such as DMF to form the desired compound.", "Step 3: The reaction mixture is then filtered and the product is purified using techniques such as recrystallization or column chromatography." ] }

CAS RN

893725-48-9

Product Name

2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

Molecular Formula

C18H17N3O3S

Molecular Weight

355.4

Purity

85

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.